6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine
Overview
Description
6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine is a spirocyclic building block that is part of a series of advanced angular [3.3]heptanes . Molecules constructed from these building blocks take on unique three-dimensional profiles due to the underlying spirocyclic scaffold, enriched by the presence of diverse combinations of exit vectors as sites for functionalization .
Synthesis Analysis
The synthesis of 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine is part of a series of advanced angular [3.3]heptanes developed by Carreira and coworkers . The synthesis process involves the creation of highly functionalized building blocks .Molecular Structure Analysis
The molecular structure of 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine is unique due to its spirocyclic scaffold . The Empirical Formula (Hill Notation) is C10H15NO4 . The CAS Number is 1349199-61-6 . The Molecular Weight is 213.23 .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine include its solid form and storage temperature of 2-8°C . Its SMILES string is O=C1C2 (CN (C (OC © ©C)=O)C2)OC1 .Scientific Research Applications
Boron Clusters and Open Frameworks
Research on oxo boron clusters and their open frameworks highlights their potential in creating new compounds with layered and three-dimensional structures. These materials exhibit interesting optical properties, including photoluminescence and second harmonic generation, suggesting applications in catalysis, nonlinear optics, and display devices (Lin & Yang, 2011).
Photocatalysis
The photocatalytic properties of (BiO)_2CO_3, related to boron-containing compounds, have garnered attention for applications in healthcare, photocatalysis, and supercapacitors. Modification strategies to enhance visible light-driven photocatalytic performance include metal heterojunctions and doping, which improve the interaction mechanisms for enhanced photocatalytic activity (Ni et al., 2016).
Azo Dye Degradation
Advanced oxidation processes (AOPs) have been effective in degrading nitrogen-containing compounds, such as amines and azo dyes, which are resistant to conventional processes. These methods focus on the degradation efficiencies and reaction mechanisms, particularly the oxidation of nitrogen atoms, highlighting their potential for environmental remediation (Bhat & Gogate, 2021).
Amine-functionalized Sorbents for PFAS Removal
Amine-containing sorbents offer promising solutions for the control of perfluoroalkyl and polyfluoroalkyl substances (PFAS) in water treatment. The removal efficiency of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and sorbent morphology, indicating their potential in environmental applications (Ateia et al., 2019).
CO2 Capture
Amine-functionalized metal–organic frameworks (MOFs) have shown significant potential for CO2 capture due to the strong interaction between CO2 and basic amino functionalities. Various synthesis methods, including in situ synthesis, post-modification, and physical impregnation, have been developed to enhance CO2 sorption capacity (Lin, Kong, & Chen, 2016).
properties
IUPAC Name |
tert-butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3/c1-9(2,3)15-8(13)12-5-10(6-12)7(11)4-14-10/h7H,4-6,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHBIPTXZAICDJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)C(CO2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60857214 | |
Record name | tert-Butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60857214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Boc-1-oxa-6-azaspiro[3.3]heptan-3-amine | |
CAS RN |
1349199-65-0 | |
Record name | tert-Butyl 3-amino-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60857214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1349199-65-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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